![molecular formula C11H8BrN B012136 2-Bromo-5-phenylpyridine CAS No. 107351-82-6](/img/structure/B12136.png)
2-Bromo-5-phenylpyridine
Overview
Description
2-Bromo-5-phenylpyridine (2-Br-5-PP) is an important intermediate in the synthesis of various organic compounds and pharmaceuticals. As a heterocyclic compound, it has a wide range of applications in scientific research, ranging from biochemical and physiological studies to drug discovery and development.
Scientific Research Applications
Insecticidal Applications
2-Bromo-5-phenylpyridine is a derivative of 2-phenylpyridine, which has been found to have significant insecticidal activity . A series of novel 2-phenylpyridine derivatives containing N-phenylbenzamide moieties were designed and synthesized with Suzuki–Miyaura cross-coupling, nucleophilic substitution, and amidation reactions . These compounds exhibited 100% inhibition against Mythimna separata, indicating their potential as effective insecticides .
Drug Synthesis
2-Bromo-5-phenylpyridine is used extensively in the synthesis of drugs. Its versatile properties make it suitable for various applications, including the development of new heterocyclic compounds with high insecticidal activity .
Material Science
In the field of material science, 2-Bromo-5-phenylpyridine is used due to its unique properties. It can be used in the creation of new materials with specific characteristics.
Catalysis
2-Bromo-5-phenylpyridine is also used in catalysis. Its unique structure allows it to act as a catalyst in various chemical reactions, enhancing the efficiency and effectiveness of these processes.
Synthesis of Novel Pyridine-Based Compounds
2-Bromo-5-phenylpyridine is used in the synthesis of novel pyridine-based compounds . These compounds have a wide range of applications in various fields, including medicine and agriculture.
Pesticide Chemistry
Amide compounds are of fundamental importance in pesticide chemistry . As a derivative of 2-phenylpyridine, 2-Bromo-5-phenylpyridine can be used in the synthesis of these amide compounds, contributing to the development of new pesticides .
Future Directions
Mechanism of Action
Target of Action
The primary target of 2-Bromo-5-phenylpyridine is the p38α mitogen-activated protein (MAP) kinase . This kinase is a serine/threonine kinase that links extracellular signals to the intracellular machinery, modulating a plethora of cellular processes .
Mode of Action
2-Bromo-5-phenylpyridine interacts with its target, the p38α MAP kinase, in a competitive manner with adenosine triphosphate (ATP) . This interaction results in the inhibition of the kinase, thereby modulating cellular processes .
Biochemical Pathways
The inhibition of p38α MAP kinase affects the release of pro-inflammatory cytokines like tumor necrosis factor-α (TNF-α) and interleukin-1β . This modulation of cytokine release can have downstream effects on various diseases, including cytokine-driven diseases like rheumatoid arthritis or psoriasis, and neurodegenerative diseases like Parkinson’s disease, Alzheimer’s disease, or multiple sclerosis .
Pharmacokinetics
The synthesis of this compound has been optimized to increase the overall yield and avoid the use of palladium as a catalyst , which may have implications for its pharmacokinetic properties.
Result of Action
The molecular and cellular effects of 2-Bromo-5-phenylpyridine’s action primarily involve the modulation of cellular processes through the inhibition of p38α MAP kinase . This can result in the reduction of pro-inflammatory cytokine release, potentially alleviating symptoms of cytokine-driven and neurodegenerative diseases .
Action Environment
It is known that the compound should be stored in an inert atmosphere at room temperature , suggesting that certain environmental conditions are necessary for maintaining its stability.
properties
IUPAC Name |
2-bromo-5-phenylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrN/c12-11-7-6-10(8-13-11)9-4-2-1-3-5-9/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVOAXRDXTGCPBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20376532 | |
Record name | 2-bromo-5-phenylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20376532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-phenylpyridine | |
CAS RN |
107351-82-6 | |
Record name | 2-bromo-5-phenylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20376532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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